Cas no 1225-55-4 (Protriptyline Hydrochloride)

• Product Name: Protriptyline Hydrochloride
• CAS No: 1225-55-4
• MF: C₁₉H₂₂ClN
• MW: 299.837684154511
• MDL: MFCD00072057
• CID: 148896
• PubChem ID: 329750859
• Update Time: 2025-10-31

Protriptyline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Protriptyline Hydrochloride
• 5H-Dibenzo[a,d]cycloheptene-5-propanamine,N-methyl-, hydrochloride (1:1)
• Protriptyline (hydrochloride)
• Protriptyline HCl
• PROTRIPTYLINE HCL, USP STANDARD
• Protriptyline Hydroc
• Protriptyline hydrochloride solution
• PROTRIPTYLINE HCL USP
• N-Methyl-5H-dibenzo[a,d]cycloheptene-5-propanamine hydrochloride
• MLS002222305
• Protriptyline Hydrochloride 1.0 mg/ml in Methanol (as free base)
• MLS000069697
• 4,4-BIS(2-SULFONATOSTYRYL)BIPHENYLDISODIUMSALT
• NCGC00015851-10
• MLS001074210
• MK-240
• Maximed
• Protriptyline hydrochloride [USAN:USP]
• EU-0100974
• N-methyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenyl)propan-1-amine;hydrochloride
• Protriptyline.HCl, 1mg/ml in Methanol
• PROTRIPTYLINE HYDROCHLORIDE [USP-RS]
• NS00080816
• PROTRIPTYLINE HYDROCHLORIDE (MART.)
• SR-01000000208-7
• SMR000058503
• SR-01000000208-2
• D00484
• J-004824
• Protriptyline hydrochloride (USP)
• SCHEMBL119341
• MK-240 (VAN)
• CHEBI:8598
• Protriptyline hydrochloride (USAN:USP)
• PROTRIPTYLINE HYDROCHLORIDE [WHO-DD]
• PROTRIPTYLINE HYDROCHLORIDE [MART.]
• N-Methyl-5H-dibenzo[a,d]cycloheptene-5-propylamine hydrochloride
• Vivactil (TN)
• UNII-44665V00O8
• NCGC00094274-02
• Triptil hydrochloride
• PROTRIPTYLINE HYDROCHLORIDE [MI]
• Pharmakon1600-01505984
• Tox21_110244_1
• DTXSID8046951
• NCGC00261659-01
• 5-[3-(Methylamino)propyl]-5H-dibenzo[a,d]cycloheptene hydrochloride
• Triptyl
• 5-(3-Methylaminopropyl)-5H-dibenzo(a,d)cycloheptene hydrochloride
• N-methyl-3-(2-tricyclo[9.4.0.0^{3,8]pentadeca-1(15),3,5,7,9,11,13-heptaenyl)propan-1-amine;hydrochloride
• 5H-Dibenzo(a,d)cycloheptene-5-propanamine, N-methyl-, hydrochloride
• CAS-1225-55-4
• HMS1570J22
• AKOS024374984
• Protriptyline-d3 Hydrochloride
• Normethyl EX4442
• SR-01000000208
• WLN: L C676 BHJ B3M1 &GH
• PROTRIPTYLINE HYDROCHLORIDE [VANDF]
• CHEMBL1200332
• Protriptyline hydrochloride, >=99% (TLC), powder
• Triptil
• NSC-759297
• Concordin
• F85199
• NCGC00015851-02
• 5H-Dibenzo(a,d)cycloheptene-5-propylamine, N-methyl-, hydrochloride
• Protriptyline hydrochloride [USAN]
• Vivactyl
• 5H-Dibenzo[a, N-methyl-, hydrochloride
• PROTRIPTYLINE HYDROCHLORIDE [ORANGE BOOK]
• Tox21_110244
• EINECS 214-956-3
• Hydrochloride, Protriptyline
• OGQDIIKRQRZXJH-UHFFFAOYSA-N
• 3-(5H-dibenzo(a,d)(7)annulen-5-yl)-N-methylpropan-1-aminium chloride
• CCG-213590
• 5H-Dibenzo[a,d]cycloheptene-5-propanamine, N-methyl-, hydrochloride (1:1)
• REGID_for_CID_6603149
• Q27108105
• Protriptyline hydrochloride, United States Pharmacopeia (USP) Reference Standard
• Protriptyline.HCl
• 1225-55-4
• N-Methyl-5H-dibenzo(a,d)cycloheptene-5-propylamine hydrochloride
• NSC169912
• NCGC00094274-01
• HY-B0949
• PROTRIPTYLINE HYDROCHLORIDE [USP MONOGRAPH]
• PROTRIPTYLINE HYDROCHLORIDE (USP MONOGRAPH)
• Tox21_500974
• NSC759297
• s9510
• NSC-169912
• Triptil (VAN)
• Opera_ID_812
• 1435934-21-6
• PROTRIPTYLINE HYDROCHLORIDE (USP-RS)
• P 8813
• NSC 169912
• DTXCID6026951
• LS-14717
• MFCD00072057
• 44665V00O8
• LP00974
• DA-57169
• 1ST10553A
• Protriptyline.HCl, 1mg/ml in Methanol (as free base)
• METHYL(3-{TRICYCLO[9.4.0.0(3),?]PENTADECA-1(11),3,5,7,9,12,14-HEPTAEN-2-YL}PROPYL)AMINE HYDROCHLORIDE

• MDL： MFCD00072057
• Inchi： 1S/C19H21N.ClH/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19;/h2-5,7-10,12-13,19-20H,6,11,14H2,1H3;1H
• InChI Key： OGQDIIKRQRZXJH-UHFFFAOYSA-N
• SMILES： Cl.N(C)CCCC1C2C=CC=CC=2C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 299.14400
• Monoisotopic Mass: 299.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Melting Point: 169-171°
• Boiling Point: 407.7°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Solubility: H2O: soluble50mg/mL
• PSA: 12.03000
• LogP: 5.49480
• pka: 8.2(at 25℃)
• Color/Form: 1.0 mg/mL in methanol (as free base)

Protriptyline Hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3249
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• RTECS：HP1400000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1(b)

Additional information on Protriptyline Hydrochloride

Comprehensive Overview of Protriptyline Hydrochloride (CAS No. 1225-55-4): Mechanism, Applications, and Modern Research Insights

Protriptyline Hydrochloride (CAS No. 1225-55-4) is a tricyclic antidepressant (TCA) belonging to the dibenzocycloheptene class. It is widely recognized for its potent norepinephrine reuptake inhibition, distinguishing it from other TCAs like amitriptyline or imipramine. Clinically, it is prescribed for managing major depressive disorder (MDD) and attention deficit hyperactivity disorder (ADHD) off-label, owing to its stimulant-like effects. The compound’s molecular formula is C₁₉H₂₁N·HCl, with a molecular weight of 299.84 g/mol. Its crystalline structure and solubility profile make it suitable for oral formulations, often marketed under brand names such as Vivactil.

Recent studies highlight Protriptyline Hydrochloride’s unique pharmacokinetics, including a prolonged half-life (54–92 hours) and high protein binding (>90%). These properties contribute to its sustained therapeutic effects but also necessitate careful dosing to avoid adverse reactions like dry mouth, constipation, or tachycardia. Researchers are increasingly exploring its potential in neuropathic pain management and chronic fatigue syndrome, aligning with growing patient interest in alternative therapies for these conditions.

In the era of precision medicine, Protriptyline Hydrochloride (CAS No. 1225-55-4) has garnered attention for its pharmacogenomic interactions. Genetic polymorphisms in CYP2D6 enzymes significantly influence its metabolism, prompting clinicians to advocate for genetic testing before prescription. This aligns with trending searches on "personalized antidepressant treatment" and "gene-drug interactions," reflecting public demand for tailored mental health solutions.

From a biochemical perspective, Protriptyline Hydrochloride’s mechanism involves blocking serotonin and norepinephrine transporters (SERT/NET), increasing synaptic neurotransmitter concentrations. Unlike SSRIs, its affinity for NET is notably higher, explaining its efficacy in patients with treatment-resistant depression. Emerging debates on "TCAs vs. SSRIs" in online forums underscore the need for clear comparisons, particularly regarding side-effect profiles and withdrawal symptoms.

Environmental and stability aspects of Protriptyline Hydrochloride (CAS No. 1225-55-4) are also critical. The compound is stable under standard storage conditions (20–25°C) but degrades upon prolonged exposure to light, necessitating amber packaging. Analytical methods like HPLC and mass spectrometry are employed for quality control, a topic frequently searched by pharmaceutical professionals.

In conclusion, Protriptyline Hydrochloride remains a relevant therapeutic agent despite the rise of newer antidepressants. Its distinct pharmacological profile, coupled with ongoing research into repurposing applications, ensures its place in both clinical and academic discussions. For patients and practitioners, understanding its nuances—from dose titration to drug interactions—is essential for optimizing outcomes.